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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol

CAS No.: 66719-33-3

Cat. No.: B12647630

Get Quote

Executive Summary
4,6-Dimethyloctan-1-ol (

) is a branched primary fatty alcohol, frequently encountered as a metabolite in pheromone
biosynthesis or as a synthetic intermediate in the fragrance industry. Its analysis presents
specific challenges:

Isomeric Complexity: It shares a molecular weight (158.28 Da) with ubiquitous terpene

alcohols like tetrahydrogeraniol (3,7-dimethyloctan-1-ol) and decanol.

Ionization Instability: Like most primary alcohols, the native molecule exhibits a weak or

absent molecular ion (

) under Electron Ionization (EI), undergoing rapid dehydration (

).

This guide outlines a self-validating protocol for the robust identification of 4,6-dimethyloctan-
1-ol. We prioritize Trimethylsilyl (TMS) derivatization to stabilize the molecular ion and generate
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diagnostic fragments (

103) that definitively distinguish primary alcohols from secondary/tertiary isomers.

Chemical Identity & Core Properties[1][2][3][4][5][6]
Property Specification

IUPAC Name 4,6-Dimethyloctan-1-ol

Formula

Molecular Weight 158.28 g/mol

Monoisotopic Mass 158.1671 Da

Key Structural Feature
Primary hydroxyl group; Methyl branching at C4

and C6.

Predicted Kovats Index (DB-5) ~1160–1190 (Elutes before n-Decanol)

Experimental Protocol
Sample Preparation: TMS Derivatization (Mandatory)
Why this matters: Analysis of the native alcohol often yields ambiguous spectra dominated by

alkene fragments due to thermal dehydration in the injector port. Silylation caps the hydroxyl

group, preventing dehydration and directing fragmentation into diagnostic pathways [1].

Reagents:

Derivatizing Agent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS

(Trimethylchlorosilane).

Solvent: Anhydrous Pyridine or Acetonitrile.

Step-by-Step Procedure:

Dissolution: Dissolve 1 mg of sample in 500 µL of anhydrous pyridine.

Addition: Add 100 µL of BSTFA + 1% TMCS.
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Incubation: Cap the vial under nitrogen and heat at 60°C for 30 minutes. Critical: Ensure

complete reaction to avoid "mixed" peaks of native and derivatized analyte.

Dilution: Dilute 1:10 with hexane prior to injection to prevent column overload.

GC-MS Acquisition Parameters
System Suitability: The column must be able to resolve structural isomers. A 5% phenyl-

methylpolysiloxane phase (e.g., DB-5ms, HP-5ms) is standard, but a wax column (DB-Wax)

provides superior isomer resolution if thermal limits permit.

Parameter Setting Rationale

Column
DB-5ms UI (30m x 0.25mm x

0.25µm)

Standard non-polar phase for

stable retention times.

Carrier Gas
Helium @ 1.0 mL/min

(Constant Flow)

Optimal linear velocity for MS

resolution.

Inlet Temp 250°C
High enough to volatilize, low

enough to minimize pyrolysis.

Injection Split 20:1
Prevents detector saturation

from derivatizing reagents.

Oven Program
60°C (1 min) → 10°C/min →

280°C (5 min)

Slow ramp ensures separation

from C10 isomers.

Transfer Line 280°C
Prevents condensation of high-

boiling silylated byproducts.

Ion Source EI (70 eV) @ 230°C
Standard ionization energy for

library matching.

Scan Range 35 – 450
Captures low mass fragments

and silylated molecular ions.

Mass Spectral Analysis & Fragmentation Logic
The "Native" Alcohol (Not Recommended for Quant)
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If analyzed without derivatization, the spectrum is dominated by hydrocarbon clusters.

Molecular Ion (

):

158 (Rarely visible).

Base Peak: Often

55, 69, or 83 (Alkenyl fragments).

Diagnostic Loss:

140 (

, Loss of

).

Alpha Cleavage:

31 (

). Note: This peak is often low intensity in long-chain alcohols.

The TMS Derivative (Target Analyte)
Derivatization adds a Trimethylsilyl group (

, 72 Da).

Derivative MW:

Da.

Key Diagnostic Ions:

215 (

): Loss of a methyl group from the silicon atom. This is usually a strong high-mass peak,
confirming the molecular weight (
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).

103 (

):The Primary Alcohol Marker.

Mechanism:[1] Alpha-cleavage of the C1-C2 bond.

Significance: This peak is structurally specific to primary TMS ethers (

). Secondary alcohols (e.g., 4,6-dimethyl-4-octanol) will not form this ion; they will form
larger alpha-cleavage fragments [2].

73 & 75: Characteristic silyl ions (

and

).

Fragmentation Pathway Diagram
The following diagram illustrates the mechanistic difference between the non-diagnostic

hydrocarbon fragmentation and the specific TMS pathways.
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Figure 1: Comparative fragmentation pathways. The TMS route yields the high-specificity m/z

103 ion, crucial for confirming the primary alcohol structure.

Differentiation from Isomers[5]
A common analytical error is confusing 4,6-dimethyloctan-1-ol with its isomers, such as 3,7-

dimethyloctan-1-ol (Tetrahydrogeraniol). Both are primary alcohols and will produce the

103 peak after silylation.

Differentiation Strategy:

Retention Index (RI):
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3,7-isomer: Typically elutes earlier due to the terminal isopropyl group (isostructural to

citronellol backbone).

4,6-isomer: The internal branching at C4/C6 creates a more compact structure but slightly

higher boiling point interactions on non-polar phases compared to the 3,7-isomer.

Action: Calculate the Kovats Retention Index (

) using C10-C14 alkane standards.

Fine Fragmentation (Alkyl Chain):

Look for subtle differences in the

40–100 region. The 4,6-dimethyl pattern will enhance fragments corresponding to
cleavage at the branched carbons (C4 and C6). Expect enhanced abundance of
fragments formed by breaking the C3-C4 or C4-C5 bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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